Cas no 1989659-67-7 (1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole dihydrochloride)

• Product Name: 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole dihydrochloride
• CAS No: 1989659-67-7
• MF: C₇H₁₄Cl₂N₄
• MW: 225.11885881424
• MDL: MFCD30342697
• CID: 4633689
• Update Time: 2025-07-18

1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole dihydrochloride

• MDL： MFCD30342697
• Inchi： 1S/C7H12N4.2ClH/c1-2-7(8-3-1)6-11-5-4-9-10-11;;/h4-5,7-8H,1-3,6H2;2*1H
• InChI Key： FREZOOVYKSDTES-UHFFFAOYSA-N
• SMILES： N1(CC2CCCN2)C=CN=N1.[H]Cl.[H]Cl

Additional information on 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole dihydrochloride

Introduction to 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole dihydrochloride (CAS No. 1989659-67-7) in Modern Chemical and Biomedical Research

1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole dihydrochloride, identified by its unique Chemical Abstracts Service (CAS) number 1989659-67-7, represents a significant compound in the realm of pharmaceutical and biochemical research. This triazole derivative, featuring a pyrrolidin-2-ylmethyl substituent, has garnered attention due to its structural versatility and potential biological activities. The compound’s dihydrochloride salt form enhances its solubility, making it more amenable for various in vitro and in vivo studies.

The pyrrolidin-2-yl moiety in this molecule introduces a cyclic amine structure, which is known to contribute to the compound’s binding affinity and metabolic stability. This feature has made it a subject of interest for drug discovery initiatives aimed at developing novel therapeutic agents. The triazole ring, a common pharmacophore in medicinal chemistry, is recognized for its ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory or modulatory effects.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds like 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole dihydrochloride in addressing complex diseases. For instance, studies have demonstrated that derivatives of this class exhibit promising activities against inflammatory pathways and neurodegenerative disorders. The structural motif of the triazole ring has been particularly investigated for its potential to disrupt aberrant signaling cascades involved in conditions such as Alzheimer’s disease and rheumatoid arthritis.

The synthesis of 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions followed by salt formation to obtain the dihydrochloride derivative. The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the compound’s molecular structure.

In the context of drug development, the pharmacokinetic properties of 1H-1,2,3-triazole dihydrochloride are critical for evaluating its suitability as a lead compound. Researchers have focused on optimizing solubility and bioavailability while minimizing potential toxicity profiles. Computational modeling techniques have been employed to predict how this compound might interact with biological systems, aiding in the design of more effective derivatives.

One notable area of research involves the exploration of [pyrrolidin-2-yl)methyl]-substituted triazoles as kinase inhibitors. Kinases play pivotal roles in cell signaling pathways, and their dysregulation is associated with numerous diseases. Preliminary data suggest that compounds like 1-(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole dihydrochloride can modulate kinase activity through competitive binding at ATP-binding sites. Further investigation into structure-activity relationships (SARs) is necessary to refine these interactions and improve therapeutic efficacy.

The role of [dihydrochloride] salt forms in pharmaceuticals cannot be overstated. Salts enhance crystallinity and stability while improving dissolution rates in biological fluids. This makes [dihydrochloride] salts particularly valuable for oral formulations where bioavailability is a key concern. In the case of [dihydrochloride] versions of triazole derivatives like our subject compound, the chloride counterions may also influence metabolic pathways by affecting ion gradients across cell membranes.

Emerging research also highlights the potential applications of this compound in antiviral therapies. The triazole scaffold has shown promise in disrupting viral replication cycles by inhibiting essential enzymes or interfering with host-virus interactions. While further studies are needed to validate these effects specifically for [pyrrolidinylmethyl-substituted triazoles], their broad-spectrum activity makes them attractive candidates for combating emerging infectious diseases.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel scaffolds like [dihydrochloride] salts. Predictive models can analyze vast datasets to identify potential bioactive molecules based on structural features similar to known active compounds. This approach has already led to the optimization of several triazole-based drugs that are now undergoing clinical trials.

Environmental considerations also play a role in modern pharmaceutical research. The synthesis and application of compounds such as [dihydrochloride] salts must balance efficacy with ecological impact. Green chemistry principles are being increasingly adopted to minimize waste generation and reduce reliance on hazardous reagents during production processes.

In conclusion,[dihydrochloride] forms like [dihydrochloride] enhance solubility,[dihydrochloride] improve stability,[dihydrochloride] making them valuable for drug development,[dihydrochloride] particularly when combined with bioactive scaffolds like those found in our subject compound,[dihydrochloride] which exhibits promising properties for treating various diseases,[dihydrochloride] including inflammatory disorders,[dihydrochloride] neurodegenerative conditions,[dihydrochloride] and viral infections,[dihydrochloride] thanks to its unique structural features,[dihydrochloride] including the pyrrolidinylmethyl group,[dihydrochloride] which enhances binding affinity,[dihydrochloride] while the triazole ring provides metabolic stability,[dihydrochloride] ensuring long-term efficacy when developed into novel therapeutics.